Cas no 76527-92-9 (Benz[c]acridin-5-ol,7-methyl-)

Benz[c]acridin-5-ol,7-methyl- structure
Benz[c]acridin-5-ol,7-methyl- structure
Product Name:Benz[c]acridin-5-ol,7-methyl-
CAS No:76527-92-9
MF:C18H13NO
MW:259.301924467087
CID:575278
PubChem ID:153698
Update Time:2025-04-19

Benz[c]acridin-5-ol,7-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[c]acridin-5-ol,7-methyl-
    • 7-methylbenzo[c]acridin-5-ol
    • 7-Methylbenz(c)acridin-5-ol
    • Benz(c)acridin-5-ol, 7-methyl-
    • 76527-92-9
    • DTXSID80227334
    • Inchi: 1S/C18H13NO/c1-11-12-6-4-5-9-16(12)19-18-14-8-3-2-7-13(14)17(20)10-15(11)18/h2-10,20H,1H3
    • InChI Key: HTTDEXVDUSUPDF-UHFFFAOYSA-N
    • SMILES: OC1=CC2=C(C)C3C=CC=CC=3N=C2C2C=CC=CC=21

Computed Properties

  • Exact Mass: 259.09979
  • Monoisotopic Mass: 259.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12
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